molecular formula C16H13NO3 B8301869 Methyl 3-[(4-cyanophenoxy)methyl]benzoate

Methyl 3-[(4-cyanophenoxy)methyl]benzoate

Cat. No.: B8301869
M. Wt: 267.28 g/mol
InChI Key: YKNRVMYWKDAGFX-UHFFFAOYSA-N
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Description

Methyl 3-[(4-cyanophenoxy)methyl]benzoate is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13NO3

Molecular Weight

267.28 g/mol

IUPAC Name

methyl 3-[(4-cyanophenoxy)methyl]benzoate

InChI

InChI=1S/C16H13NO3/c1-19-16(18)14-4-2-3-13(9-14)11-20-15-7-5-12(10-17)6-8-15/h2-9H,11H2,1H3

InChI Key

YKNRVMYWKDAGFX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC(=C1)COC2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

500 mg (2.18 mmol) of methyl 3-bromomethylbenzoate, 437 mg (2.40 mmol) of 4-hydroxybenzonitrile and 600 mg of potassium carbonate were stirred in dimethylformamide at room temperature for 1.5 hours. The reaction mixture was filtered through Celite, then treated by an ordinary method and purified by the silica gel column chromatography to obtain the title compound.
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Synthesis routes and methods II

Procedure details

10.00 kg (43.6 mol) of methyl 3-(bromomethyl)benzoate and 5.21 kg (43.74 mol) of 4-hydroxybenzonitrile are dissolved in 100 litres of acetone and stirred with 8.4 kg (60.7 mol) of potassium carbonate in the presence of 0.1 kg of sodium iodide for about 4 h under reflux conditions. Then 35 litres of acetone are distilled off and 100 litres of water are added at reflux conditions. The reaction mixture is cooled to 20° C. and the crystallisation is completed by the addition of another 30 litres of water. The crystals formed are separated off, washed with 50 litres of water and dried in vacuo.
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